2-pentadecyl-1H-benzimidazole
Overview
Description
Benzimidazole is an aromatic heterocyclic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . It is a common motif in many pharmaceuticals and therapeutic drugs due to its bioactivity .
Synthesis Analysis
Benzimidazole is synthesized by the condensation of o-phenylenediamine with formic acid . Other methods of synthesis involve cyclization of 2-iodoanilines and aromatic or heteroaromatic nitriles .Molecular Structure Analysis
The benzimidazole ring system is planar, making it a stable platform for drug development .Chemical Reactions Analysis
Benzimidazole derivatives have been synthesized by reacting ortho-phenylenediamines with benzaldehydes . The reaction involves the formation of C-N bonds and the rearrangement of the benzimidazole core .Physical and Chemical Properties Analysis
The physical and chemical properties of benzimidazole derivatives can vary widely depending on the substituents attached to the benzimidazole core .Scientific Research Applications
Cyclooxygenase Inhibition
A study conducted by Paramashivappa et al. (2003) synthesized derivatives of benzimidazole and investigated their ability to inhibit the human cyclooxygenase-2 enzyme (COX-2). This finding suggests the potential of 2-pentadecyl-1H-benzimidazole derivatives as candidates for selective COX-2 inhibition, which is relevant in the development of anti-inflammatory drugs (Paramashivappa et al., 2003).
Antimicrobial Activity
A study by Abdel-Motaal et al. (2020) focused on synthesizing benzimidazole derivatives incorporated with various biologically active heterocycles. These compounds were evaluated for their in vitro antimicrobial activity, demonstrating potent inhibitory activity against bacteria like Staphylococcus aureus and Escherichia coli. This research highlights the potential of benzimidazole derivatives in developing new antimicrobial agents (Abdel-Motaal et al., 2020).
Antifungal and Anticancer Properties
Khalifa et al. (2018) described the synthesis of benzimidazole derivatives and their evaluation as clinical drugs useful in treating microbial infections and inhibiting tumors. The compounds synthesized demonstrated notable efficiency in in vitro screening for their antioxidant activity and cytotoxic effect against liver cancer cell lines (Khalifa et al., 2018).
DNA Topoisomerase Inhibition
Alpan et al. (2007) synthesized benzimidazole derivatives and evaluated their effects on mammalian type I DNA topoisomerase activity. Their research indicates that certain benzimidazole derivatives, including this compound, may be active as inhibitors of type I DNA topoisomerases, a potential target for antitumor drugs (Alpan et al., 2007).
Iron Corrosion Inhibition
Khaled (2010) explored the inhibitive action of benzimidazole derivatives against iron corrosion in nitric acid solutions. This study is significant for materials science, particularly in developing new corrosion inhibitors for industrial applications (Khaled, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-pentadecyl-1H-benzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H36N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-22-23-20-17-15-16-18-21(20)24-22/h15-18H,2-14,19H2,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJQADBOFUIAFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC1=NC2=CC=CC=C2N1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H36N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70389354 | |
Record name | 2-pentadecyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70389354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5805-26-5 | |
Record name | 2-pentadecyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70389354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-PENTADECYLBENZIMIDAZOLE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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